2,4-Dichloro-6-methylpyrrolo[2,1-f][1,2,4]triazine

Specification

• Molecular Formula: C7H5Cl2N3
• Molecular Weight: 202.04 g/mol
• IUPAC Name: 2,4-dichloro-6-methylpyrrolo[2,1-f][1,2,4]triazine
• Standard InChI: InChI=1S/C7H5Cl2N3/c1-4-2-5-6(8)10-7(9)11-12(5)3-4/h2-3H,1H3
• Standard InChI Key: KUQKETCTDHVORJ-UHFFFAOYSA-N
• SMILES: CC1=CN2C(=C1)C(=NC(=N2)Cl)Cl
• Canonical SMILES: CC1=CN2C(=C1)C(=NC(=N2)Cl)Cl

Introduction

2,4-Dichloro-6-methylpyrrolo[2,1-f]triazine is a complex organic compound with a molecular formula of C7H5Cl2N3 and a molecular weight of 202.04 g/mol. This compound belongs to the pyrrolo[2,1-f]triazine class, which combines a pyrrole ring with a triazine ring. The presence of chlorine atoms and a methyl group attached to the pyrrolo[2,1-f]triazine core makes it a versatile intermediate in organic synthesis.

Synthesis and Preparation

While specific synthesis methods for 2,4-Dichloro-6-methylpyrrolo[2,1-f]triazine are not widely documented, compounds with similar structures often involve multi-step reactions starting from simpler heterocyclic precursors. For instance, related triazine compounds can be synthesized using Suzuki coupling reactions or other cross-coupling methods.

Applications and Potential Uses

The applications of 2,4-Dichloro-6-methylpyrrolo[2,1-f]triazine are not extensively documented, but compounds with similar structures are often used as intermediates in the synthesis of pharmaceuticals, agrochemicals, or materials with specific optical properties. The presence of reactive chlorine atoms makes it a versatile precursor for further chemical modifications.

Safety and Handling

Given the presence of chlorine atoms, handling 2,4-Dichloro-6-methylpyrrolo[2,1-f]triazine requires caution. Chlorinated compounds can be hazardous, and proper protective equipment should be used to avoid skin and eye irritation. Storage should follow guidelines for corrosive and hazardous materials.